![molecular formula C7H12N2O2 B1519338 6-Amino-2-azaspiro[3.3]heptane-6-carboxylic acid CAS No. 1170775-77-5](/img/structure/B1519338.png)
6-Amino-2-azaspiro[3.3]heptane-6-carboxylic acid
Overview
Description
“6-Amino-2-azaspiro[3.3]heptane-6-carboxylic acid” is a compound with the molecular formula C7H12N2O2 and a molecular weight of 156.18 g/mol . It is a solid at room temperature .
Synthesis Analysis
The synthesis of “6-Amino-2-azaspiro[3.3]heptane-6-carboxylic acid” involves the construction of both four-membered rings in the spirocyclic scaffold by subsequent ring closure of corresponding 1,3-bis-electrophiles at 1,1-C- or 1,1-N-bis-nucleophiles .
Molecular Structure Analysis
The InChI code for “6-Amino-2-azaspiro[3.3]heptane-6-carboxylic acid” is InChI=1S/C7H12N2O2/c8-7(5(10)11)1-6(2-7)3-9-4-6/h9H,1-4,8H2,(H,10,11) . The Canonical SMILES is C1C2(CC1(C(=O)O)N)CNC2 .
Chemical Reactions Analysis
The compound is used in the preparation of γ-butyrolactone derivative via Baeyer-Villiger monooxygenase (BVMO)-catalyzed oxidation .
Physical And Chemical Properties Analysis
It has a molecular weight of 156.18 g/mol . The computed properties include a Hydrogen Bond Donor Count of 3, a Hydrogen Bond Acceptor Count of 4, and a Rotatable Bond Count of 1 .
Scientific Research Applications
Inhibitor of Kinases
The compound has been evaluated as an inhibitor of kinases CDK1, CDK2, CDK5, GSK-3, and PLK . Kinases are enzymes that modify other proteins by chemically adding phosphate groups, and they play a key role in various biological processes. Inhibitors of kinases can be used in the treatment of diseases such as cancer and inflammatory disorders.
Insecticides and Acaricides
The compound has potential applications as insecticides and acaricides . Insecticides are substances used to kill insects, while acaricides are used to kill mites and ticks. This application could be particularly useful in agriculture and pest control.
Drug Design
The 2-azaspiro[3.3]heptane scaffold of the compound has captured the attention of synthetic and medicinal chemists . It has been suggested as a structural surrogate for 4-substituted piperidines, which are building blocks for drug design . This means it could be used to create new drugs with potentially beneficial properties.
Chemical Synthesis
The compound can be used in chemical synthesis . Its unique structure and properties might make it useful in the synthesis of other complex molecules. This could be particularly valuable in the field of organic chemistry.
Safety and Hazards
Mechanism of Action
Target of Action
6-Amino-2-azaspiro[3.3]heptane-6-carboxylic acid is an analogue of the natural compounds ornithine and GABA . These compounds play important roles in biological processes, suggesting that 6-Amino-2-azaspiro[3.3]heptane-6-carboxylic acid may interact with the same or similar targets.
Mode of Action
The sterically constrained structure of this compound may allow it to be a more efficient and selective ligand for various biological targets .
properties
IUPAC Name |
6-amino-2-azaspiro[3.3]heptane-6-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12N2O2/c8-7(5(10)11)1-6(2-7)3-9-4-6/h9H,1-4,8H2,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LGJDOGZDBCEDBZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2(CC1(C(=O)O)N)CNC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
156.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Amino-2-azaspiro[3.3]heptane-6-carboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![O-[(benzyloxy)methyl]hydroxylamine](/img/structure/B1519255.png)
![5-[(Methylsulfanyl)methyl]furan-2-carbaldehyde](/img/structure/B1519260.png)
![[1-(3-Methylphenyl)cyclohexyl]methanamine](/img/structure/B1519262.png)
![1-(Chloromethyl)-2-[(difluoromethyl)sulfanyl]benzene](/img/structure/B1519263.png)
![2-Bromo-6-(trifluoromethyl)imidazo[1,2-a]pyridine](/img/structure/B1519266.png)
![tert-butyl [(1S)-1-(hydrazinocarbonyl)-2-methylpropyl]carbamate](/img/structure/B1519267.png)
